Cas no 100509-05-5 ((4-acetamidophenyl) Dimethyl Phosphate)

100509-05-5 structure
Product name:(4-acetamidophenyl) Dimethyl Phosphate
(4-acetamidophenyl) Dimethyl Phosphate Chemical and Physical Properties
Names and Identifiers
-
- (4-acetamidophenyl) Dimethyl Phosphate
- 100509-05-5
- DTXSID10760805
- Phosphoric acid, 4-(acetylamino)phenyl dimethyl ester
- 4-Acetamidophenyl dimethyl phosphate
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- Inchi: InChI=1S/C10H14NO5P/c1-8(12)11-9-4-6-10(7-5-9)16-17(13,14-2)15-3/h4-7H,1-3H3,(H,11,12)
- InChI Key: RXRMLVNDQUJRFD-UHFFFAOYSA-N
- SMILES: CC(=O)NC1=CC=C(C=C1)OP(=O)(OC)OC
Computed Properties
- Exact Mass: 259.06102
- Monoisotopic Mass: 259.06095954g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.9Ų
- XLogP3: 0.7
Experimental Properties
- PSA: 73.86
(4-acetamidophenyl) Dimethyl Phosphate Related Literature
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1. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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Ahalya Behera,Saroj K. Rout,Srimanta Guin,Bhisma K. Patel RSC Adv., 2014,4, 55115-55118
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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